Cas no 2034558-32-0 ((3-Bromophenyl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone)

(3-Bromophenyl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone is a heterocyclic compound featuring a pyrrolidine core substituted with a 1,2,3-triazole and a bromophenyl methanone moiety. This structure confers potential utility as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of both a triazole and a bromophenyl group enhances its reactivity, enabling selective functionalization for further derivatization. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, such as scaffold modification or ligand design. The compound’s stability and synthetic versatility underscore its value in research settings, particularly for exploring structure-activity relationships in drug discovery.
(3-Bromophenyl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone structure
2034558-32-0 structure
Product Name:(3-Bromophenyl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone
CAS No:2034558-32-0
MF:C19H17BrN4O
MW:397.268482923508
CID:5378266
Update Time:2025-06-11

(3-Bromophenyl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone Chemical and Physical Properties

Names and Identifiers

    • (3-Bromophenyl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone
    • Inchi: 1S/C19H17BrN4O/c20-16-8-4-7-15(11-16)19(25)23-10-9-17(12-23)24-13-18(21-22-24)14-5-2-1-3-6-14/h1-8,11,13,17H,9-10,12H2
    • InChI Key: LAGAIDJLGUDKNQ-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC(Br)=C1)(N1CCC(N2C=C(C3=CC=CC=C3)N=N2)C1)=O

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 602.0±65.0 °C(Predicted)
  • pka: 0.28±0.70(Predicted)

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(3-Bromophenyl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone Related Literature

Additional information on (3-Bromophenyl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone

In-Depth Analysis of (3-Bromophenyl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone (CAS No. 2034558-32-0)

The compound (3-Bromophenyl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone (CAS No. 2034558-32-0) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a 3-bromophenyl moiety and a 1,2,3-triazole ring, this compound is a prime candidate for researchers exploring novel therapeutic agents. The presence of the pyrrolidine scaffold further enhances its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators.

Recent trends in pharmaceutical research highlight the growing demand for triazole-containing compounds, owing to their remarkable pharmacokinetic properties and versatility in drug design. The 1,2,3-triazole ring in 2034558-32-0 is a key pharmacophore, often associated with enhanced binding affinity and metabolic stability. This aligns with the current focus on click chemistry and fragment-based drug discovery, where researchers seek to optimize molecular interactions with biological targets. The compound’s bromine substituent also offers opportunities for further derivatization, making it a valuable intermediate in synthetic chemistry.

From an SEO perspective, queries such as "triazole-based drug candidates 2024" and "pyrrolidine derivatives in medicinal chemistry" reflect the rising interest in this compound class. Additionally, the CAS No. 2034558-32-0 is frequently searched in academic databases, underscoring its relevance in preclinical studies. The compound’s potential applications in cancer research and neurodegenerative diseases further amplify its appeal, as these areas dominate contemporary biomedical discussions.

The synthesis of (3-Bromophenyl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone typically involves multi-step organic reactions, including Cu-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole ring. This method is favored for its high yield and selectivity, aligning with the industry’s shift toward green chemistry principles. Analytical characterization via NMR, HPLC, and mass spectrometry ensures the compound’s purity, a critical factor for regulatory compliance in drug development pipelines.

In summary, 2034558-32-0 represents a compelling case study in modern drug discovery, bridging the gap between synthetic chemistry and therapeutic innovation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of personalized medicine and targeted therapies. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs.

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